Cas no 143-16-8 (Dihexylamine)

Dihexylamine (C12H27N) is a secondary amine with a linear alkyl chain, commonly used as an intermediate in organic synthesis and corrosion inhibitors. Its hydrophobic nature and moderate basicity make it suitable for applications in lubricant additives, surfactants, and agrochemical formulations. The compound offers stability and reactivity in alkylation and acylation reactions.
Dihexylamine structure
Dihexylamine structure
Product Name:Dihexylamine
CAS No:143-16-8
MF:C12H27N
MW:185.349483728409
MDL:MFCD00009521
CID:82046
PubChem ID:8920
Update Time:2025-06-17

Dihexylamine Chemical and Physical Properties

Names and Identifiers

    • Dihexylamine
    • 1-Hexanamine,N-hexyl-
    • Bis(1-hexyl)amine
    • Dihexylamin
    • di-Normal-hexylamine
    • N,N-Dihexylamine
    • n-hexyl-1-hexanamin
    • N-Hexyl-1-hexanamine
    • N-Hexylhexanamine
    • Di-n-hexylamine
    • N-hexylhexan-1-amine
    • NSC 7498
    • Di-n-hexylamin
    • DihexylaMine 1
    • Dihexylamine, 99+%
    • 1-Hexanamine, N-hexyl-
    • K37ADA14ZV
    • PXSXRABJBXYMFT-UHFFFAOYSA-N
    • Di-n-heylamine
    • NSC7498
    • C12H27N
    • Dihexylamine, 97%
    • DSSTox_CID_2009
    • DSSTox_RID_76458
    • DSSTox_GSID_22009
    • KSC175E6P
    • DI-n-HEXYLAMINE, PRACT
    • WLN: 6M6
    • EN300-19757
    • DTXCID802009
    • Z104475172
    • NCGC00255302-01
    • F0001-0509
    • Q26840830
    • BRN 1738519
    • NSC-7498
    • Dihexylamine, purum, >=97.0% (GC)
    • AKOS009031543
    • AI3-15144
    • D0547
    • DTXSID1022009
    • CCRIS 4622
    • EINECS 205-588-4
    • CS-W016942
    • CAS-143-16-8
    • J-007755
    • 143-16-8
    • CS-17373
    • UNII-K37ADA14ZV
    • SCHEMBL37091
    • D77803
    • MFCD00009521
    • Tox21_302127
    • FT-0625186
    • CHEMBL3188279
    • NS00020745
    • Bis(1hexyl)amine
    • NHexyl1hexanamine
    • DB-042668
    • hexane, 1-hexylamino-
    • 1Hexanamine, Nhexyl
    • NHexylhexanamine
    • N,NDihexylamine
    • DiNhexylamine
    • 4-04-00-00711 (Beilstein Handbook Reference)
    • MDL： MFCD00009521
    • Inchi： 1S/C12H27N/c1-3-5-7-9-11-13-12-10-8-6-4-2/h13H,3-12H2,1-2H3
    • InChI Key： PXSXRABJBXYMFT-UHFFFAOYSA-N
    • SMILES： N(CCCCCC)CCCCCC
    • BRN： 1738519

Computed Properties

  • Exact Mass: 185.21400
  • Monoisotopic Mass: 185.214
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 10
  • Complexity: 71.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.5
  • Topological Polar Surface Area: 12

Experimental Properties

  • Color/Form: Colorless liquid
  • Density: 0.795 g/mL at 25 °C(lit.)
  • Melting Point: 3 °C
  • Boiling Point: 192-195 °C(lit.)
  • Flash Point: Fahrenheit: 203 ° f
    Celsius: 95 ° c
  • Refractive Index: n20/D 1.432(lit.)
  • PH: 9.9 (0.3g/l, H2O, 25℃)
  • Solubility: 0.3g/l
  • Water Partition Coefficient: Miscible with water.
  • Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
  • PSA: 12.03000
  • LogP: 4.12750
  • Sensitiveness: Sensitive to air
  • Merck: 7650
  • Solubility: Soluble in alcohol and ether, slightly soluble in water.

Dihexylamine Security Information

  • Symbol: GHS05 GHS06 GHS09
  • Prompt：dangerous
  • Signal Word：Danger
  • Hazard Statement： H302,H311,H314,H400
  • Warning Statement： P273,P280,P305+P351+P338,P310
  • Hazardous Material transportation number：UN 2922 8/PG 2
  • WGK Germany：2
  • Hazard Category Code： 22-24-34
  • Safety Instruction： S26-S36/37/39-S45
  • RTECS：IH6600000
  • Hazardous Material Identification： T
  • Explosive Limit：0.7-5.9%(V)
  • HazardClass：6.1
  • PackingGroup：II
  • TSCA：Yes
  • Safety Term：6.1
  • Packing Group：I
  • Risk Phrases：R22
  • Packing Group：I
  • Hazard Level：6.1

Dihexylamine Customs Data

  • HS CODE：2921199090
  • Customs Data：

    China Customs Code:

    2921199090

    Overview:

    2921199090 Other acyclic monoamines and their derivatives and salts.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921199090 other acyclic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Dihexylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY062025-500ml
Dihexylamine
 143-16-8 ≥98%
500ml
 ¥950.0 2023-09-15
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R096479-25ml
Dihexylamine
 143-16-8 99%
25ml
 ￥52 2024-05-25
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R096479-100ml
Dihexylamine
 143-16-8 99%
100ml
 ￥150 2024-05-25
abcr
AB141771-25 ml
Di-n-hexylamine, 98%; .
 143-16-8 98%
25 ml
 €43.60 2024-04-19
abcr
AB141771-100 ml
Di-n-hexylamine, 98%; .
 143-16-8 98%
100 ml
 €64.30 2024-04-19
abcr
AB141771-500 ml
Di-n-hexylamine, 98%; .
 143-16-8 98%
500ml
 €139.10 2022-06-12
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D822942-25ml
Di-n-hexylamine
 143-16-8 98%
25ml
 ￥51.00 2022-01-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D822942-500ml
Di-n-hexylamine
 143-16-8 98%
500ml
 ￥518.00 2022-01-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D806860-25ml
Di-n-hexylamine
 143-16-8 99%
25ml
 ￥76.00 2022-01-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D822942-100ml
Di-n-hexylamine
 143-16-8 98%
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 ￥168.00 2022-01-10

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